Cas no 1428360-13-7 (4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide)

• Product Name: 4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide
• CAS No: 1428360-13-7
• MF: C₁₇H₁₇N₃O₅S₂
• MW: 407.463981389999
• CID: 5981952
• PubChem ID: 71802783
• Update Time: 2025-05-20

4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide
• 1428360-13-7
• 4-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-(4-methylsulfonylphenyl)butanamide
• VU0547585-1
• F6411-3625
• AKOS024554499
• 4-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-(methylsulfonyl)phenyl)butanamide

• Inchi： 1S/C17H17N3O5S2/c1-27(24,25)12-6-4-11(5-7-12)18-14(21)3-2-9-20-16(22)15-13(8-10-26-15)19-17(20)23/h4-8,10H,2-3,9H2,1H3,(H,18,21)(H,19,23)
• InChI Key： KSAMLAHTNKFSDK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC(CCCN1C(NC2C=CSC=2C1=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 407.06096300g/mol
• Monoisotopic Mass: 407.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide

Comprehensive Overview of 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide (CAS No. 1428360-13-7)

4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide (CAS 1428360-13-7) is a specialized organic compound with significant potential in pharmaceutical research and development. This molecule features a thieno[3,2-d]pyrimidine core, which is known for its bioactivity, coupled with a methanesulfonylphenyl group that enhances its solubility and binding properties. Researchers are increasingly interested in this compound due to its structural uniqueness and potential applications in drug discovery.

The compound's CAS number 1428360-13-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its complex name, 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide, reflects its intricate molecular architecture, which combines a dioxo-thienopyrimidine moiety with a butanamide linker. This design is particularly relevant in the context of modern drug development, where researchers seek molecules that can interact selectively with biological targets.

Recent trends in pharmaceutical chemistry highlight the growing demand for thienopyrimidine derivatives, as they exhibit a wide range of pharmacological activities. The incorporation of a methanesulfonyl group in this compound enhances its potential as a kinase inhibitor, a hot topic in cancer research. Kinase inhibitors are among the most sought-after therapeutic agents, and molecules like CAS 1428360-13-7 are being explored for their ability to modulate key signaling pathways involved in disease progression.

From a synthetic perspective, 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide presents an interesting challenge for medicinal chemists. The thieno[3,2-d]pyrimidine scaffold can be functionalized at multiple positions, offering opportunities for structure-activity relationship (SAR) studies. Such investigations are crucial for optimizing the compound's properties, including its bioavailability, metabolic stability, and target affinity.

The pharmaceutical industry's shift toward personalized medicine has increased interest in compounds like CAS 1428360-13-7. Its potential applications extend beyond oncology to areas such as inflammation and autoimmune disorders, where small molecule inhibitors play a pivotal role. Researchers are particularly intrigued by the compound's butanamide linker, which may contribute to improved pharmacokinetic profiles compared to similar molecules in its class.

In the context of drug discovery, the methanesulfonylphenyl group in this compound is noteworthy. This functional group is known to participate in key molecular interactions, such as hydrogen bonding and hydrophobic contacts, with biological targets. Such features make 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide a valuable scaffold for further optimization in hit-to-lead campaigns.

Analytical characterization of CAS 1428360-13-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for reliable biological testing. The dioxo-thienopyrimidine system gives rise to distinct spectroscopic signatures that facilitate its identification and quality control in research settings.

The global market for specialized pharmaceutical intermediates like 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide is expanding rapidly. With increasing investment in precision medicine, demand for such structurally complex molecules is expected to grow. Companies specializing in custom synthesis are actively developing efficient routes to produce CAS 1428360-13-7 and its analogs at various scales to meet research needs.

From a regulatory standpoint, compounds like 1428360-13-7 require careful handling and documentation, though they are not classified as controlled substances. Researchers working with this material should adhere to standard laboratory safety protocols, particularly when exploring its biological activities. Proper storage conditions, typically at controlled temperatures and under inert atmospheres, help maintain the compound's stability over time.

Future research directions for 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-methanesulfonylphenyl)butanamide may include computational modeling studies to predict its binding modes with various biological targets. The integration of artificial intelligence in drug discovery could accelerate the identification of potential therapeutic applications for this and related thienopyrimidine derivatives. Such approaches align with current industry trends toward more efficient and targeted drug development processes.

In summary, CAS 1428360-13-7 represents an important building block in medicinal chemistry, offering multiple opportunities for therapeutic innovation. Its unique combination of thienopyrimidine core and methanesulfonylphenyl functionality makes it a compound of significant interest to researchers across multiple disease areas. As the understanding of its pharmacological potential deepens, this molecule may emerge as a key player in the development of next-generation therapeutic agents.